![molecular formula C13H26N4O5 B611208 tert-Butyl (2-(2-(2-(2-azidoethoxy)ethoxy)ethoxy)ethyl)carbamate CAS No. 642091-68-7](/img/structure/B611208.png)
tert-Butyl (2-(2-(2-(2-azidoethoxy)ethoxy)ethoxy)ethyl)carbamate
Overview
Description
“tert-Butyl (2-(2-(2-(2-azidoethoxy)ethoxy)ethoxy)ethyl)carbamate” is a carbamate ester . It is also known by other names such as t-Boc-N-Amido-PEG3-Azide and Azido-PEG4-NHBoc . The molecular formula of this compound is C13H26N4O5 .
Molecular Structure Analysis
The InChI representation of the molecule isInChI=1S/C13H26N4O5/c1-13(2,3)22-12(18)15-4-6-19-8-10-21-11-9-20-7-5-16-17-14/h4-11H2,1-3H3,(H,15,18)
. The SMILES representation is CC(C)(C)OC(=O)NCCOCCOCCOCCN=[N+]=[N-]
. Physical and Chemical Properties Analysis
The molecular weight of the compound is 318.37 g/mol . The compound has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 7 . It has a rotatable bond count of 14 . The exact mass and monoisotopic mass of the compound is 318.19031994 g/mol . The topological polar surface area is 80.4 Ų .Scientific Research Applications
Synthesis and Intermediates
- Synthesis of Biologically Active Compounds : Tert-butyl carbamates, including variants like tert-butyl (2-(2-(2-(2-azidoethoxy)ethoxy)ethoxy)ethyl)carbamate, are used as intermediates in the synthesis of biologically active compounds, such as omisertinib (AZD9291), a notable example in cancer treatment (Zhao et al., 2017).
- Preparation of Specific Chemical Structures : The compound is involved in the preparation of specific chemical structures, such as N-protected β-hydroxyvaline, an important enantiopure compound in medicinal chemistry (Oku et al., 2004).
Polymer and Dendrimer Synthesis
- Polymer Synthesis : In polymer chemistry, tert-butyl carbamates are used in the synthesis of polymethacrylates and related polymers. Their role is crucial in the development of water-soluble and thermosensitive polymers (Ishizone et al., 2003).
- Dendrimer Development : Tert-butyl carbamates are used in the development of dendritic macromolecules with specific properties, such as solubility and thermal sensitivity, which are valuable in various applications, including drug delivery (Pesak et al., 1997).
Advanced Chemical Reactions
- Role in Chemical Reactions : This compound is a key player in advanced chemical reactions, like directed lithiation and deprotection processes, which are fundamental steps in complex organic syntheses (Smith et al., 2013).
Environmental Impact Studies
- Environmental Impact : Although not directly related to tert-butyl carbamates, studies on similar compounds like ethyl tert-butyl ether provide insights into their potential environmental impact, biodegradation, and fate in soil and groundwater (Thornton et al., 2020).
Other Applications
- Crystal Structure Analysis : Investigations into the crystal structure of related tert-butyl carbamates aid in understanding their molecular properties and potential applications in drug design and other fields (Bai & Wang, 2014).
Future Directions
Mechanism of Action
Target of Action
tert-Butyl (2-(2-(2-(2-azidoethoxy)ethoxy)ethoxy)ethyl)carbamate, also known as t-Boc-N-Amido-PEG3-Azide, is a polyethylene glycol (PEG)-based PROTAC linker . The primary targets of this compound are proteins that can be degraded by the Proteolysis Targeting Chimera (PROTAC) technology .
Mode of Action
The compound contains an azide group and a Boc-protected amino group . The azide group can react with alkyne, BCN, DBCO via Click Chemistry to yield a stable triazole linkage . The Boc group can be deprotected under mild acidic conditions to form the free amine .
Biochemical Pathways
The compound plays a crucial role in the synthesis of PROTACs . PROTACs are bifunctional molecules that bind to the target protein and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein . The azide group in the compound enables the formation of a stable triazole linkage via Click Chemistry, which is a key step in the synthesis of PROTACs .
Pharmacokinetics
The hydrophilic PEG spacer in the compound increases its solubility in aqueous media . This property can enhance the bioavailability of the compound.
Result of Action
The result of the action of this compound is the formation of a stable triazole linkage with the target protein . This linkage is crucial for the function of PROTACs, which lead to the degradation of the target protein .
Action Environment
The action of the compound can be influenced by various environmental factors. For instance, the deprotection of the Boc group to form the free amine occurs under mild acidic conditions . Therefore, the pH of the environment can influence the compound’s action. Additionally, the compound is stored at -20°C to maintain its stability .
Biochemical Analysis
Biochemical Properties
The azide group in t-Boc-N-Amido-PEG3-Azide can react with alkyne, BCN, DBCO via Click Chemistry to yield a stable triazole linkage . The Boc group can be deprotected under mild acidic conditions to form the free amine . The hydrophilic PEG spacer increases solubility in aqueous media .
Molecular Mechanism
t-Boc-N-Amido-PEG3-Azide is a PEG-based PROTAC linker. It can be used in the synthesis of a series of PROTACs. PROTACs are bifunctional molecules that bind to the target protein and an E3 ubiquitin ligase, leading to the degradation of the target protein.
Temporal Effects in Laboratory Settings
It is known that the compound is stable and does not degrade under normal conditions .
Properties
IUPAC Name |
tert-butyl N-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H26N4O5/c1-13(2,3)22-12(18)15-4-6-19-8-10-21-11-9-20-7-5-16-17-14/h4-11H2,1-3H3,(H,15,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTZDUJVZYGUSQJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCCOCCOCCOCCN=[N+]=[N-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26N4O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90680673 | |
Record name | tert-Butyl (2-{2-[2-(2-azidoethoxy)ethoxy]ethoxy}ethyl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90680673 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
318.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
642091-68-7 | |
Record name | tert-Butyl (2-{2-[2-(2-azidoethoxy)ethoxy]ethoxy}ethyl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90680673 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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